Cas no 1804708-25-5 (2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1804708-25-5
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4882313
• Update Time: 2025-10-24

2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F6NO/c1-16-7-3(8(12,13)14)2-4(9)5(15-7)6(10)11/h2,6H,1H3
• InChI Key： ICWJEUBFSLMVSQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C(=NC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1804708-25-5)

2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1804708-25-5, belongs to the pyridine class of heterocyclic aromatic compounds. The presence of multiple fluorine atoms and functional groups such as difluoromethyl, fluoro, methoxy, and trifluoromethyl makes it a structurally complex molecule with a broad spectrum of potential applications in drug discovery and development.

The compound's molecular structure is characterized by a pyridine core substituted with various electron-withdrawing and electron-donating groups. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has made it a valuable component in the design of novel therapeutic agents targeting various biological pathways. Additionally, the fluoro and trifluoromethyl substituents contribute to the compound's lipophilicity, which is often a critical factor in determining the bioavailability of pharmaceutical compounds.

In recent years, there has been a growing interest in fluorinated pyridines due to their versatility in medicinal chemistry. These compounds have been extensively studied for their potential applications in the development of antiviral, anticancer, and anti-inflammatory drugs. The unique electronic properties of fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates, making fluorinated pyridines an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine is its role as a key intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in critical biological processes. For instance, studies have demonstrated its utility in creating potent inhibitors of kinases, which are often implicated in cancer progression. The combination of fluorine atoms with other functional groups like methoxy provides a balance between reactivity and stability, enabling further chemical modifications without compromising the compound's integrity.

The synthesis of 2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The introduction of fluorine atoms at specific positions is particularly challenging due to their high electronegativity and reactivity. However, recent advancements in synthetic chemistry have made it possible to incorporate fluorine atoms with greater precision, paving the way for more sophisticated drug design strategies.

Recent research has highlighted the importance of fluorinated pyridines in modulating receptor binding affinities. For example, studies have shown that replacing hydrogen atoms with fluorine can lead to enhanced binding interactions between drug candidates and their target proteins. This phenomenon is attributed to the ability of fluorine atoms to engage in favorable dipole-dipole interactions and hydrogen bonding networks within biological systems. As a result, compounds like 2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine have become indispensable tools for medicinal chemists seeking to optimize drug efficacy.

The pharmaceutical industry has also recognized the potential of this compound as a building block for next-generation therapeutics. By incorporating it into larger molecular frameworks, researchers can fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. These attributes are crucial for ensuring that drug candidates exhibit favorable pharmacokinetic profiles upon administration. Furthermore, the structural diversity offered by fluorinated pyridines allows for the exploration of novel mechanisms of action against diseases that are currently resistant to conventional treatments.

In conclusion,2-(Difluoromethyl)-3-fluoro-6-methoxy-5-(trifluoromethyl)pyridine (CAS No. 1804708-25-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new ways to harness its potential,this compound is poised to play an increasingly important role in addressing unmet medical needs worldwide.